Cas no 1353957-82-0 ([(4-AcetylaMino-cyclohexyl)-ethyl-aMino]-acetic acid)

• Product Name: [(4-AcetylaMino-cyclohexyl)-ethyl-aMino]-acetic acid
• CAS No: 1353957-82-0
• MF: C₁₂H₂₂N₂O₃
• MW: 242.314683437347
• MDL: MFCD21093854
• CID: 4587337
• Update Time: 2025-05-19

[(4-AcetylaMino-cyclohexyl)-ethyl-aMino]-acetic acid Chemical and Physical Properties

Names and Identifiers

• [(4-AcetylaMino-cyclohexyl)-ethyl-aMino]-acetic acid
• Glycine, N-[4-(acetylamino)cyclohexyl]-N-ethyl-

• MDL： MFCD21093854
• Inchi： 1S/C12H22N2O3/c1-3-14(8-12(16)17)11-6-4-10(5-7-11)13-9(2)15/h10-11H,3-8H2,1-2H3,(H,13,15)(H,16,17)
• InChI Key： CKPPQNGYOFFUIL-UHFFFAOYSA-N
• SMILES： C(O)(=O)CN(C1CCC(NC(C)=O)CC1)CC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on [(4-AcetylaMino-cyclohexyl)-ethyl-aMino]-acetic acid

Introduction to [(4-Acetylamino-cyclohexyl)-ethyl-α-amino]-acetic acid (CAS No. 1353957-82-0)

[(4-Acetylamino-cyclohexyl)-ethyl-α-amino]-acetic acid, identified by its Chemical Abstracts Service Number (CAS No. 1353957-82-0), is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in drug development and therapeutic interventions. The presence of both acetylamino and α-amino functional groups within its structure suggests a versatile reactivity that could be exploited for various biochemical interactions.

The compound's structure consists of a cyclohexyl ring substituted with an acetylamino group at the 4-position, further modified with an ethyl chain that terminates in an α-amino group. This configuration imparts unique chemical properties, making it a valuable candidate for synthetic chemistry and medicinal applications. The cyclohexyl moiety contributes to the molecule's solubility and stability, while the amino groups provide sites for hydrogen bonding and potential interactions with biological targets.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways involved in inflammation, neurodegeneration, and metabolic disorders. [(4-Acetylamino-cyclohexyl)-ethyl-α-amino]-acetic acid has been investigated for its potential role in these areas due to its structural features that mimic natural amino acids and peptides. Such mimetics are often explored as leads for drug discovery because they can interact with biological receptors and enzymes in a manner similar to endogenous molecules.

One of the most compelling aspects of this compound is its potential as a precursor for more complex molecules. The acetylamino group can be further functionalized through various chemical reactions, such as hydrolysis or condensation reactions, allowing chemists to tailor the properties of the molecule for specific applications. Additionally, the α-amino group provides a site for attachment to other pharmacophores, enabling the creation of hybrid compounds with enhanced biological activity.

Recent studies have highlighted the importance of cyclic amino acids in drug design. Cyclic structures often exhibit improved binding affinity and selectivity compared to their acyclic counterparts due to their rigid conformation and ability to fit into specific binding pockets within biological targets. The cyclohexyl ring in [(4-Acetylamino-cyclohexyl)-ethyl-α-amino]-acetic acid contributes to this rigidity, making it an attractive scaffold for developing biologically active compounds.

The compound's potential therapeutic applications have been explored in several preclinical studies. Researchers have investigated its effects on enzymes and receptors involved in inflammatory responses, such as COX-2 and NF-κB. Preliminary findings suggest that derivatives of this compound may exhibit anti-inflammatory properties by modulating these pathways. Furthermore, its structural similarity to certain neurotransmitters has prompted investigations into its potential role in central nervous system disorders.

Another area of interest is the compound's potential as a chiral building block in asymmetric synthesis. The presence of stereocenters in its structure allows for the preparation of enantiomerically pure forms, which are crucial for many pharmaceutical applications. Chiral drugs often exhibit different biological activities depending on their stereochemistry, making the development of enantiomerically pure compounds essential for achieving desired therapeutic effects.

In conclusion, [(4-Acetylamino-cyclohexyl)-ethyl-α-amino]-acetic acid (CAS No. 1353957-82-0) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with its reactivity and biological relevance, make it a valuable tool for chemists and biologists working on innovative drug therapies. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of next-generation therapeutics.